A dramatic conformational effect of multifunctional zwitterions on zeolite crystallization†
Chemical Communications Pub Date: 2020-10-15 DOI: 10.1039/D0CC04965D
Abstract
Carnitine functions as a mesoporogen in LTA zeolite synthesis whereas its structural analogue acetylcarnitine acts as a crystal growth modifier. An array of experimental and theoretical studies reveal a remarkable effect of molecular conformation on the actual roles of organic functional groups during zeolite crystallization.
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